Cas no 723286-87-1 (5-methyl-3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine)

• Product Name: 5-methyl-3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine
• CAS No: 723286-87-1
• MF: C₇H₉F₃N₄
• MW: 206.168370962143
• MDL: MFCD11042751
• CID: 548072
• PubChem ID: 24777182
• Update Time: 2025-06-09

5-methyl-3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine
• 3-(trifluoromethyl)-5,6,7,8-tetrahydro-5-methyl-[1,2,4]triazolo[4,3-a]pyrazine
• 1,2,4-Triazolo[4,3-a] pyrazine, 5,6,7,8-tetrahydro-5-methyl-3-(trifluoromethyl)-
• 1,2,4-tri<wbr>
• 5-Methyl-<wbr>
• LogP
• 1,2,4-Triazolo[4,3-a]pyrazine,5,6,7,8-tetrahydro-5-methyl-3-(trifluoromethyl)-
• SCHEMBL5935841
• AKOS015904440
• A837494
• 5-Methyl-3-(trifluoromethyl)-5,6,7,8-tetrahydro-1,2,4-triazolo[4,3-a]pyrazine
• 723286-87-1
• 5-Methyl-3-(trifluoromethyl)-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazine
• DTXSID40647271
• R10050
• CS-0455231
• MFCD11042751

• MDL： MFCD11042751
• Inchi： 1S/C7H9F3N4/c1-4-2-11-3-5-12-13-6(14(4)5)7(8,9)10/h4,11H,2-3H2,1H3
• InChI Key： NRTQEVNRFKHHCG-UHFFFAOYSA-N
• SMILES： FC(C1=NN=C2CNCC(C)N21)(F)F

Computed Properties

• Exact Mass: 206.078
• Monoisotopic Mass: 206.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.7A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1

Experimental Properties

• Density: 1.63
• Boiling Point: 269.6°C at 760 mmHg
• Flash Point: 116.9°C
• Refractive Index: 1.592

Additional information on 5-methyl-3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine

Introduction to 5-methyl-3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine (CAS No. 723286-87-1)

The compound 5-methyl-3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine, identified by its CAS number 723286-87-1, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural framework, featuring a fused triazolo[4,3-a]pyrazine core with substituents such as a methyl group and a trifluoromethyl group, makes it a promising candidate for further exploration in drug discovery and development.

At the heart of this compound's appeal lies its complex and versatile molecular architecture. The presence of the trifluoromethyl group introduces electron-withdrawing effects that can modulate the reactivity and binding properties of the molecule. This feature is particularly valuable in medicinal chemistry, where subtle modifications can significantly alter pharmacological activity. Additionally, the tetrahydro moiety contributes to the compound's solubility and metabolic stability, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of 5-methyl-3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine with greater accuracy. Studies suggest that this compound may exhibit properties relevant to various therapeutic areas, including anti-inflammatory and antimicrobial applications. The triazolo core is known to be a privileged scaffold in drug design due to its ability to interact with biological targets such as enzymes and receptors.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments indicate that it demonstrates moderate affinity for certain protein targets, suggesting potential as an inhibitor or modulator of key biological pathways. The methyl substituent appears to enhance the compound's bioavailability by improving its interaction with lipid membranes, a crucial aspect of drug absorption and distribution.

The fluorine atoms in the trifluoromethyl group play a pivotal role in fine-tuning the pharmacokinetic properties of the molecule. Fluoro-substituted compounds are widely recognized for their enhanced metabolic stability and improved pharmacological efficacy. This characteristic makes 5-methyl-3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine an attractive candidate for further optimization towards therapeutic applications.

One of the most exciting aspects of this compound is its potential in addressing emerging challenges in medicine. With the rise of multidrug-resistant pathogens and the need for novel therapeutic strategies, compounds like this one offer hope for developing new treatments. The structural diversity provided by its heterocyclic system allows for extensive chemical modifications, enabling researchers to tailor its properties for specific biological targets.

The synthesis of 5-methyl-3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine represents a significant achievement in synthetic organic chemistry. The multi-step process involves strategic functional group transformations and ring-closing reactions that highlight the ingenuity of modern synthetic methodologies. This compound serves as a testament to the power of interdisciplinary approaches in creating complex molecules with potential therapeutic value.

As research progresses， collaborations between chemists， biologists， and pharmacologists will be essential to fully harness the potential of this compound. By integrating experimental data with computational predictions， scientists can accelerate the discovery pipeline and bring new medicines to patients more efficiently. The journey from a laboratory curiosity like 5-methyl-3-(trifluoromethyl)-5，6，7，8-tetrahydro-[1，2，4]triazolo[4，3-a]pyrazine (CAS No. 723286-87-1) to a viable therapeutic agent exemplifies the dynamic interplay between innovation and scientific rigor.

In conclusion， 5-methyl-3-(trifluoromethyl)-5，6，7，8-tetrahydro-[1，2，4]triazolo[4，3-a]pyrazine represents a fascinating subject of study with broad implications for pharmaceutical science。 Its unique structural features and promising biological activities position it as a valuable asset in ongoing efforts to develop novel treatments for various diseases。 As research continues to uncover new insights into its properties， this compound is poised to make significant contributions to medicine in the years ahead.